Cas no 1251677-70-9 (2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide
• CAS No: 1251677-70-9
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5785923
• PubChem ID: 49664835
• Update Time: 2025-10-18

2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide
• 2-[4,5-dimethyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-methylphenyl)acetamide
• 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(p-tolyl)acetamide
• VU0624346-1
• 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(4-methylphenyl)acetamide
• F3406-7194
• 1251677-70-9
• AKOS021929732

• Inchi： 1S/C15H17N3O2/c1-10-4-6-13(7-5-10)17-14(19)8-18-9-16-12(3)11(2)15(18)20/h4-7,9H,8H2,1-3H3,(H,17,19)
• InChI Key： IFFKICAYOCJKHI-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=CN1CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide

2-(4,5-Dimethyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-(4-Methylphenyl)Acetamide: A Comprehensive Overview

The compound 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide (CAS No. 1251677-70-9) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a pyrimidine ring system with substituents that enhance its pharmacological properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

The pyrimidine ring in this compound is a key structural feature, as it is known to play a critical role in molecular recognition and binding interactions. The substituents attached to the pyrimidine ring—specifically the methyl groups at positions 4 and 5, and the oxo group at position 6—contribute to the molecule's stability and bioavailability. Additionally, the acetamide group attached to position 1 of the pyrimidine ring further modulates the compound's physicochemical properties. These structural elements collectively make 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methylphenyl)acetamide a promising candidate for drug discovery.

Recent research has focused on understanding the biochemical mechanisms of this compound. Studies have demonstrated that it exhibits potent inhibitory activity against several enzymes associated with inflammatory processes and oxidative stress. For instance, investigations into its anti-inflammatory properties have revealed that it can effectively suppress the production of pro-inflammatory cytokines in vitro. Furthermore, its ability to scavenge free radicals suggests potential applications in the treatment of conditions characterized by oxidative stress.

The synthesis of 2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-Yl)-N-(4-Methylphenyl)Acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrimidine ring through condensation reactions and subsequent functionalization to introduce the acetamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies.

In terms of therapeutic applications, this compound has shown particular promise in oncology research. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. Moreover, its ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a valuable tool for developing targeted therapies.

Another area of interest is its potential role in neurodegenerative diseases. Recent findings suggest that 2-(4,5-dimethyl-6-Oxo-1,6-Dihydropyrimidin-Yl)-N-(4-Methylphenyl)Acetamide may protect neurons from damage caused by amyloid-beta plaques—a hallmark of Alzheimer's disease. This neuroprotective effect is attributed to its ability to modulate mitochondrial function and reduce oxidative stress in neuronal cells.

From an environmental perspective, researchers have also evaluated the ecotoxicological profile of this compound. Studies indicate that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 2-(4,5-Dimethyl-Oxo-Dihydro-Pyrimidin-Yl)-N-Methyl-Acetamide (CAS No. 1251677) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications span multiple therapeutic areas, including oncology and neurodegenerative diseases. As research continues to uncover its full potential, this compound stands as a testament to the power of structural diversity in drug discovery.